Cas no 778-28-9 (Butyl 4-methylbenzenesulfonate)

Butyl 4-methylbenzenesulfonate is an organic sulfonate ester commonly used as an alkylating agent or intermediate in synthetic chemistry. Its key advantages include its stability under standard conditions and its reactivity in nucleophilic substitution reactions, making it valuable for introducing the butyl group into target molecules. The presence of the methyl substituent on the aromatic ring enhances its solubility in organic solvents, facilitating handling in various reaction systems. This compound is particularly useful in fine chemical synthesis, where controlled alkylation is required. Its well-defined structure and predictable reactivity contribute to its reliability in laboratory and industrial applications.
Butyl 4-methylbenzenesulfonate structure
778-28-9 structure
Product Name:Butyl 4-methylbenzenesulfonate
CAS No:778-28-9
MF:C11H16O3S
MW:228.307942390442
MDL:MFCD00027203
CID:565373
PubChem ID:87576588
Update Time:2025-06-19

Butyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-methyl-, butyl ester
    • Butyl p-Toluenesulfonate
    • butyl 4-methylbenzenesulfonate
    • n-Butyl p-Toluenesulfonate
    • p-Toluenesulfonic Acid Butyl Ester
    • Butyl tosylate
    • Butyl p-methylbenzenesulfonate
    • Butyl-p-toluenesulfonate
    • p-Toluenesulfonic acid n-butyl ester
    • p-TOLUENESULFONIC ACID, BUTYL ESTER
    • Benzenesulfonic acid, 4-methyl-, butyl ester
    • Butyl toluene-4-sulphonate
    • p-Toluene sulfonic acid, butyl ester
    • 00XW1Q3QO1
    • butyl 4-methylbenzene-1-sulfonate
    • Itraconazole Impurity 2
    • butyl-p-toluene sulphonate
    • Butyl-p-toluolsulfonat
    • Q27231387
    • T0727
    • AKOS009028850
    • NSC 6190
    • 778-28-9
    • NSC-6190
    • BRN 1428508
    • butyl-4-methylbenzenesulfonate
    • MFCD00027203
    • FT-0632944
    • DTXSID8061133
    • WLN: 4OSWR D1
    • toluene-4-sulfonic acid butyl ester
    • NSC6190
    • NS00037953
    • Butyl ester of 4-Toluenesulfonic acid
    • n-butyl tosylate
    • CCRIS 9148
    • A839206
    • Butyl para-toluenesulfonate
    • EN300-19213
    • AS-17764
    • AI3-02551
    • butyltosylate
    • H10686
    • EINECS 212-295-5
    • 4-methyl-benzenesulfonic acid butyl ester
    • SY053065
    • UNII-00XW1Q3QO1
    • SCHEMBL187914
    • CS-0152078
    • DB-056261
    • Butyl 4-methylbenzenesulfonate
    • MDL: MFCD00027203
    • Inchi: 1S/C11H16O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3
    • InChI Key: QYJXDIUNDMRLAO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCC
    • BRN: 1428508

Computed Properties

  • Exact Mass: 228.08200
  • Monoisotopic Mass: 228.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 51.8
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1319 g/cm3 (20 ºC)
  • Boiling Point: 172°C/10mmHg(lit.)
  • Flash Point: 156.6°C
  • Refractive Index: 1.5085 (589.3 nm 20 ºC)
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 51.75000
  • LogP: 3.58120
  • Sensitiveness: Sensitive to humidity
  • Solubility: Not determined

Butyl 4-methylbenzenesulfonate Security Information

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Butyl 4-methylbenzenesulfonate Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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(CAS:778-28-9)
Order Number:SFD629
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
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(CAS:778-28-9)Butyl 4-methylbenzenesulfonate
Order Number:A839206
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:45
Price ($):182.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:778-28-9)butyl toluene-4-sulphonate
Order Number:LE4463
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:778-28-9)
SFD629
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:778-28-9)Butyl 4-methylbenzenesulfonate
A839206
Purity:99%
Quantity:500g
Price ($):182.0
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